Cas no 10464-35-4 (10,11-Dihydro-5H-dibenzo[b,f]azepin-3-amine)

• Product Name: 10,11-Dihydro-5H-dibenzo[b,f]azepin-3-amine
• CAS No: 10464-35-4
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 1090277
• PubChem ID: 2834075
• Update Time: 2025-04-20

10,11-Dihydro-5H-dibenzo[b,f]azepin-3-amine Chemical and Physical Properties

Names and Identifiers

• 10,11-Dihydro-5H-dibenzo[b,f]azepin-3-amine
• 10,11-Dihydro-5H-dibenz[B,F]azepin-3-amine
• 6,11-dihydro-5H-benzo[b][1]benzazepin-2-amine
• CBDivE_009042
• HMS2671J19
• SMR000282409
• A903701
• CHEMBL1329412
• Oprea1_077241
• STK386546
• 5H-Dibenz[b,f]azepin-3-amine, 10,11-dihydro-
• MLS000712642
• DTXSID60385385
• AKOS000549129
• SCHEMBL19224992
• SR-01000597327
• Oprea1_380003
• 10464-35-4
• HMS1648F17
• DB-340891
• SR-01000597327-1

• Inchi： 1S/C14H14N2/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)16-14(11)9-12/h1-4,7-9,16H,5-6,15H2
• InChI Key： SQWQJTDHBAWIMQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2CCC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 210.11582
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05